Cas no 861206-83-9 (5-[(2,5-DICHLOROPHENYL)SULFONYL]-7-(TRIFLUOROMETHYL)-1,2,3,3A,4,5-HEXAHYDROPYRROLO[1,2-A]QUINOXALINE)

• Product Name: 5-[(2,5-DICHLOROPHENYL)SULFONYL]-7-(TRIFLUOROMETHYL)-1,2,3,3A,4,5-HEXAHYDROPYRROLO[1,2-A]QUINOXALINE
• CAS No: 861206-83-9
• MF: C₁₈H₁₅Cl₂F₃N₂O₂S
• MW: 451.290111780167
• CID: 5232671
• Update Time: 2026-03-08

5-[(2,5-DICHLOROPHENYL)SULFONYL]-7-(TRIFLUOROMETHYL)-1,2,3,3A,4,5-HEXAHYDROPYRROLO[1,2-A]QUINOXALINE Chemical and Physical Properties

Names and Identifiers

• 5-[(2,5-DICHLOROPHENYL)SULFONYL]-7-(TRIFLUOROMETHYL)-1,2,3,3A,4,5-HEXAHYDROPYRROLO[1,2-A]QUINOXALINE
• 5-(2,5-dichlorobenzenesulfonyl)-7-(trifluoromethyl)-1H,2H,3H,3aH,4H,5H-pyrrolo[1,2-a]quinoxaline

• Inchi： 1S/C18H15Cl2F3N2O2S/c19-12-4-5-14(20)17(9-12)28(26,27)25-10-13-2-1-7-24(13)15-6-3-11(8-16(15)25)18(21,22)23/h3-6,8-9,13H,1-2,7,10H2
• InChI Key： RZVFCIWLSOLYKR-UHFFFAOYSA-N
• SMILES： C1CN2C(CN(S(C3C=C(Cl)C=CC=3Cl)(=O)=O)C3C=C(C(F)(F)F)C=CC=32)C1

Additional information on 5-[(2,5-DICHLOROPHENYL)SULFONYL]-7-(TRIFLUOROMETHYL)-1,2,3,3A,4,5-HEXAHYDROPYRROLO[1,2-A]QUINOXALINE

Introduction to 5-[(2,5-DICHLOROPHENYL)SULFONYL]-7-(TRIFLUOROMETHYL)-1,2,3,3A,4,5-HEXAHYDROPYRROLO[1,2-A]QUINOXALINE (CAS No. 861206-83-9)

5-[(2,5-DICHLOROPHENYL)SULFONYL]-7-(TRIFLUOROMETHYL)-1,2,3,3A,4,5-HEXAHYDROPYRROLO[1,2-A]QUINOXALINE, identified by its CAS number 861206-83-9, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolo[1,2-a]quinoxaline scaffold, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications.

The molecular structure of this compound features a fused system comprising a pyrrole ring and a quinoxaline moiety, which is further functionalized with a 2,5-dichlorophenylsulfonyl group at the 5-position and a trifluoromethyl group at the 7-position. The presence of these substituents not only enhances the electronic properties of the molecule but also influences its interactions with biological targets. The hexahydropyrrolo[1,2-a]quinoxaline core provides a rigid framework that can be modulated to optimize pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced biological activity. The pyrrolo[1,2-a]quinoxaline scaffold has emerged as a particularly promising class of molecules due to its ability to interact with various biological receptors and enzymes. Studies have demonstrated that compounds within this scaffold exhibit potential in treating a wide range of diseases, including cancer, infectious diseases, and neurological disorders.

The 5-[(2,5-DICHLOROPHENYL)SULFONYL]-7-(TRIFLUOROMETHYL)-1,2,3,3A,4,5-HEXAHYDROPYRROLO[1,2-A]QUINOXALINE (CAS No. 861206-83-9) is of particular interest due to its unique structural features. The trifluoromethyl group is known to enhance metabolic stability and binding affinity by increasing lipophilicity and reducing electronic repulsion. Meanwhile, the 2,5-dichlorophenylsulfonyl group introduces a strong electron-withdrawing effect, which can modulate the reactivity and selectivity of the molecule towards biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies have suggested that this compound may interact with specific proteins involved in cell signaling pathways relevant to cancer progression. The rigid structure of the hexahydropyrrolo[1,2-a]quinoxaline core allows for precise alignment with target sites, potentially leading to high-affinity binding.

Moreover, the synthesis of this compound has been optimized to achieve high yields and purity through multi-step organic reactions. The introduction of fluorinated substituents has been particularly challenging but crucial for achieving the desired pharmacological properties. Researchers have employed advanced synthetic techniques such as cross-coupling reactions and palladium catalysis to construct the complex framework efficiently.

The potential therapeutic applications of 5-[(2,5-DICHLOROPHENYL)SULFONYL]-7-(TRIFLUOROMETHYL)-1,2,3,3A,4,5-HEXAHYDROPYRROLO[1,2-A]QUINOXALINE (CAS No. 861206-83-9) are vast. Preliminary in vitro studies have shown promising results in inhibiting key enzymes involved in cancer cell proliferation. Additionally, its interaction with DNA-binding proteins suggests potential applications in anticancer therapy. The compound's ability to modulate cell signaling pathways makes it an attractive candidate for further investigation in drug discovery programs.

As research continues to uncover new biological targets and mechanisms of action,pyrrolo[1,2-a]quinoxaline derivatives are expected to play a significant role in next-generation therapeutics. The unique combination of structural features in this compound highlights its potential as a lead molecule for drug development. Future studies will focus on refining its chemical properties and evaluating its efficacy in preclinical models.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists,biologists, and clinicians. The synthesis and characterization of compounds like 5-[(2,5-DICHLOROPHENYL)SULFONYL]-7-(TRIFLUOROMETHYL)-1,2,3A4A55HEXAHYDROPYRROLO[12AQUNOXALINE (CAS No. 861206-83-9) exemplify the importance of innovative chemical design in addressing unmet medical needs. By leveraging cutting-edge synthetic methods and computational tools,scientists are paving the way for more effective and targeted treatments.

In conclusion,5-[(25DICHLOROPHENYLSULFONYL7(TRIFLUORMETHYL)12A34A55HEXAHYDROPYRROLO[12AQUNOXALINE(CAS No 86120683_9) is a structurally complex yet promising compound with significant therapeutic potential Its unique scaffold functionalization positions it as an attractive candidate for further exploration in pharmaceutical research The ongoing studies underscore the importance of innovative chemical approaches in advancing drug discovery efforts